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Compound of Interest

Compound Name: 2-Caren-10-al

Cat. No.: B15595392

An In-depth Technical Guide to 2-Caren-10-al

CAS Number: 6909-19-9
Chemical Structure:

Molecular Formula: C10H140

IUPAC Name: 7,7-dimethylbicyclo[4.1.0]hept-2-ene-3-carbaldehyde

SMILES: CC1(C)C2CCC(=C/C=0)C12

InChl Key: RAHRTJHAYXOITA-UHFFFAOYSA-N

Overview

2-Caren-10-al is a bicyclic monoterpenoid and a principal constituent of the essential oil
extracted from the seeds of Cuminum cyminum L., commonly known as cumin.[1] Its presence
and concentration in cumin essential oil can vary depending on the geographical origin of the
plant and the extraction method employed. This guide provides a comprehensive overview of
the available technical information on 2-Caren-10-al, with a focus on its chemical properties,
and its role within the broader context of Cuminum cyminum essential oil.

Chemical and Physical Properties
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While detailed experimental data for the isolated 2-Caren-10-al is limited in publicly available
literature, its basic properties can be summarized.

Property Value

CAS Number 6909-19-9

Molecular Formula C10H140

Molecular Weight 150.22 g/mol

IUPAC Name 7,7-dimethylbicyclo[4.1.0]hept-2-ene-3-
carbaldehyde

Appearance Likely a component of a volatile oll

Solubility Expected to be soluble in organic solvents

Occurrence and Isolation

2-Caren-10-al is a naturally occurring compound found in the essential oil of Cuminum
cyminum. The composition of this essential oil is complex and can be influenced by factors
such as the extraction technique.

Table 1: Composition of Cuminum cyminum L. Seed Essential Oil from Various Sources
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Microwave- o o
. . Steam Distillation Hydrodistillation
Compound Assisted Extraction .
(%) (Bulgaria) (%)
(%)
Cuminaldehyde - - 36.0
B-pinene 23.51 3.84 19.3
p-cymene 18.61 6.82 18.4
y-terpinene 22.82 2.20 15.3
Cuminol 22.73 65.45
2-Caren-10-al 3.41 8.73
Caryophyllene 2.50

Note: The absence of a compound in a particular analysis does not necessarily mean it is
absent from the oil, but rather that it was not identified as a major component in that specific
study.[2]

Experimental Protocols

Detailed experimental protocols specifically for the investigation of isolated 2-Caren-10-al are
not extensively reported. However, the methodologies used for the extraction and analysis of
the essential oil in which it is found are well-documented.

Essential Oil Extraction

A common method for obtaining the essential oil from Cuminum cyminum seeds is
hydrodistillation.

Protocol: Hydrodistillation of Cuminum cyminum Seeds
e Plant Material: Dried seeds of Cuminum cyminum L. are used.

o Apparatus: A Clevenger-type apparatus is typically employed.
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e Procedure: a. The seeds are ground and placed in a flask with a sufficient volume of water.
b. The mixture is heated to boiling. c. The steam and volatile components are condensed
and collected in a graduated tube. d. The essential oil, being less dense than water,
separates and can be collected.

e Drying and Storage: The collected oil is dried over anhydrous sodium sulfate and stored in a
sealed, dark container at low temperature to prevent degradation.

Isolation of Individual Components

High-speed counter-current chromatography (HSCCC) is a technique that has been
successfully used to isolate individual components from the essential oil of Cuminum cyminum.

[3][4]
Protocol Outline: Isolation of Monoterpenes using HSCCC
o Sample Preparation: The crude essential oil is dissolved in a suitable solvent mixture.

o« HSCCC System: A two-phase solvent system is selected to achieve optimal separation of
the target compounds. A common system for separating monoterpenes is a mixture of n-
hexane, methanol, and water.[3]

o Separation: The sample is injected into the HSCCC column, and the separation is performed
in a head-to-tail mode.

» Fraction Collection: Fractions are collected based on the elution profile.

e Analysis: The purity of the isolated fractions is determined using Gas Chromatography (GC)
and Gas Chromatography-Mass Spectrometry (GC-MS).

Biological Activity and Signaling Pathways

The biological activities of the essential oil of Cuminum cyminum have been reported to include
antimicrobial, antioxidant, and anti-inflammatory properties.[5][6] While it is plausible that 2-
Caren-10-al contributes to these effects, there is a significant lack of studies on the isolated
compound to definitively establish its specific activities and mechanisms of action.
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Potential Role in Inflammatory Signaling

Many natural products exert their anti-inflammatory effects by modulating key signaling
pathways, such as the Nuclear Factor-kappa B (NF-kB) pathway. NF-kB is a crucial
transcription factor that regulates the expression of pro-inflammatory genes. While there is no
direct evidence for the effect of 2-Caren-10-al on this pathway, a general representation of the
NF-kB signaling cascade is provided below as a hypothetical framework for how a compound
like 2-Caren-10-al could potentially exert anti-inflammatory effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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